![molecular formula C10H9BrO B1366893 5-Bromo-2-ethylbenzofuran CAS No. 39178-60-4](/img/structure/B1366893.png)
5-Bromo-2-ethylbenzofuran
Overview
Description
5-Bromo-2-ethylbenzofuran is a chemical compound with the molecular formula C10H9BrO . It has a molecular weight of 225.08 . It is a colorless to light-yellow liquid .
Synthesis Analysis
A key intermediate for the synthesis of a family of promising SGLT2 inhibitors currently in preclinical and phase I studies for diabetes therapy is 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid . The preparation was run successfully on approximately 70 kg/batch with the total yield of 24% .Molecular Structure Analysis
The molecular structure of 5-Bromo-2-ethylbenzofuran is characterized by a bromine atom attached to a benzofuran ring with an ethyl group . The exact mass is 223.98368 g/mol .Chemical Reactions Analysis
Benzofurans are important intermediates for the synthesis of a variety of useful and novel heterocyclic systems . They have been used in the treatment of skin diseases such as cancer or psoriasis .Physical And Chemical Properties Analysis
5-Bromo-2-ethylbenzofuran has a molecular weight of 225.08 g/mol . It is a colorless to light-yellow liquid . The XLogP3-AA value, which is a measure of the compound’s lipophilicity, is 3.8 .Scientific Research Applications
Synthesis of Complex Organic Molecules
5-Bromo-2-ethylbenzofuran: is a versatile building block in organic synthesis. It can undergo various chemical reactions to form complex molecules that are useful in pharmaceuticals and agrochemicals. For instance, it can participate in Suzuki coupling reactions to create biaryl compounds, which are prevalent in drug molecules .
Material Science
In material science, 5-Bromo-2-ethylbenzofuran can be used to synthesize organic semiconductors. These materials are crucial for developing organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs), which are used in energy-efficient displays and solar panels .
Biological Activity
Benzofuran derivatives, including 5-Bromo-2-ethylbenzofuran , have been studied for their biological activities. They exhibit a range of bioactivities such as antitumor, antibacterial, antioxidative, and antiviral properties. This makes them potential candidates for drug development and therapeutic applications .
Natural Product Synthesis
5-Bromo-2-ethylbenzofuran: serves as a precursor in the synthesis of natural product analogs. These analogs can mimic the structure of naturally occurring compounds and help in the study of biological pathways and the development of new drugs .
Catalysis
This compound can also be used in catalysis, particularly in transition metal-catalyzed processes. It can act as a ligand for metal catalysts, influencing the efficiency and selectivity of chemical reactions used in industrial processes .
Environmental Studies
In environmental chemistry, 5-Bromo-2-ethylbenzofuran can be used as a tracer or a model compound to study the behavior of similar organic pollutants in the environment. Its interactions with other chemicals and its degradation can provide insights into pollution control strategies .
Mechanism of Action
Target of Action
Benzofuran derivatives, a class to which 5-bromo-2-ethylbenzofuran belongs, have been shown to exhibit remarkable biological activities, suggesting potential interactions with various cellular targets .
Mode of Action
It’s known that benzofuran derivatives can interact with tubulin microtubules, which play a crucial role in cell division . This interaction could potentially lead to the inhibition of cell proliferation, making these compounds promising candidates for anticancer therapies .
Biochemical Pathways
Benzofuran derivatives have been associated with a wide range of biological activities, including anticancer, antibacterial, and antifungal effects
Pharmacokinetics
It has been suggested that this compound has high gastrointestinal absorption and is bbb permeant . It is also suggested to be a CYP1A2 and CYP2C19 inhibitor . The compound’s lipophilicity (Log Po/w) is estimated to be around 3.42, indicating a balance between hydrophilic and lipophilic properties that could influence its bioavailability .
Result of Action
Benzofuran derivatives have been associated with various biological activities, including anticancer, antibacterial, and antifungal effects . These activities suggest that these compounds may induce a range of molecular and cellular changes, although the specific effects of 5-Bromo-2-ethylbenzofuran require further investigation.
Action Environment
For instance, the compound is stored in a refrigerator, suggesting that lower temperatures may be necessary for its stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromo-2-ethyl-1-benzofuran | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO/c1-2-9-6-7-5-8(11)3-4-10(7)12-9/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXCGZKOZXSKKFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(O1)C=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10482252 | |
Record name | 5-BROMO-2-ETHYLBENZOFURAN | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10482252 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-ethylbenzofuran | |
CAS RN |
39178-60-4 | |
Record name | 5-Bromo-2-ethylbenzofuran | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39178-60-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-BROMO-2-ETHYLBENZOFURAN | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10482252 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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